8-(4-methoxyphenyl)-6-methyl-3,5,7-octatrien-2-one

• IUPAC Name: (3E,5E,7E)-8-(4-methoxyphenyl)-6-methylocta-3,5,7-trien-2-one
• InChI: InChI=1S/C16H18O2/c1-13(5-4-6-14(2)17)7-8-15-9-11-16(18-3)12-10-15/h4-12H,1-3H3/b6-4+,8-7+,13-5+
• InChI Key: QMMBJYNLQSWZHB-KEPDQRBWSA-N
• Canonical SMILES: CC(=CC=CC(=O)C)C=CC1=CC=C(C=C1)OC
• Isomeric SMILES: C/C(=C\C=C\C(=O)C)/C=C/C1=CC=C(C=C1)OC
• Molecular Formula: C16H18O2
• Molecular Weight: 242.31 g/mol

Description

The compound “8-(4-methoxyphenyl)-6-methyl-3,5,7-octatrien-2-one” is a complex organic molecule. It likely contains a methoxyphenyl group, which is a phenyl ring with a methoxy (O-CH3) substituent, and an octatrien-2-one group, which is an eight-carbon chain with three double bonds and a ketone functional group.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through condensation reactions or through the use of catalysts in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), or mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and functional groups. It could potentially undergo reactions typical of ketones, alkenes, and aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include measuring its melting and boiling points, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, if it were used as a drug, its mechanism of action would depend on its interactions with biological molecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions, including using personal protective equipment and working in a well-ventilated area.